4-ethyl-3-{[(3-nitrophenyl)methyl]sulfanyl}-5-[(E)-2-phenylethenyl]-4H-1,2,4-triazole

• IUPAC Name: 4-ethyl-3-[(3-nitrophenyl)methylsulfanyl]-5-[(E)-2-phenylethenyl]-1,2,4-triazole
• InChI: InChI=1S/C19H18N4O2S/c1-2-22-18(12-11-15-7-4-3-5-8-15)20-21-19(22)26-14-16-9-6-10-17(13-16)23(24)25/h3-13H,2,14H2,1H3/b12-11+
• InChI Key: PJPDWIGEPHEHRC-VAWYXSNFSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC(=CC=C2)[N+](=O)[O-])C=CC3=CC=CC=C3
• Isomeric SMILES: CCN1C(=NN=C1SCC2=CC(=CC=C2)[N+](=O)[O-])/C=C/C3=CC=CC=C3
• Molecular Formula: C19H18N4O2S
• Molecular Weight: 366.4 g/mol

Description

Synthesis Analysis

While the exact synthesis process for this specific compound is not available in the search results, a related study on the synthesis of triazole-pyrimidine hybrids provides some insights. In this study, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Scientific Research Applications

Synthesis and Pharmacological Properties

Research has demonstrated the versatility of 1,2,4-triazole derivatives in synthesizing compounds with varying pharmacological properties. For instance, Maliszewska-Guz et al. (2005) explored the cyclization of thiosemicarbazides to form 1,2,4-triazole and 1,3,4-thiadiazole derivatives, investigating their effects on the central nervous system in mice. This study highlights the synthetic flexibility of triazole compounds and their potential pharmacological applications (Maliszewska-Guz et al., 2005).

Antimicrobial and Antifungal Activities

Another significant area of research is the antimicrobial and antifungal properties of 1,2,4-triazole derivatives. Popiołek et al. (2011) synthesized new thiosemicarbazide and 1,2,4-triazole derivatives, screening them for antimicrobial activities and examining their effects on mice's central nervous system. These studies underscore the potential of triazole derivatives in developing new antimicrobial agents (Popiołek et al., 2011).

Fungicidal Activity

El-Telbani et al. (2007) focused on the synthesis of triazole-thiadiazole and triazinone derivatives with observed fungicidal activities, particularly noting the effectiveness of pyrazolyl-substituted derivatives. This research adds to the body of knowledge on the fungicidal potential of triazole compounds (El-Telbani et al., 2007).

Structural and Synthetic Flexibility

Studies by Kaldrikyan et al. (2016) and others have demonstrated the structural and synthetic flexibility of 1,2,4-triazole derivatives, creating avenues for developing novel compounds with potential industrial and pharmacological uses. These studies often involve complex reactions leading to new derivatives with unique properties, showcasing the wide-ranging applications of triazole chemistry (Kaldrikyan et al., 2016).